Acephenanthrylene
Overview
Description
Acephenanthrylene is an ortho- and peri-fused polycyclic arene.
Scientific Research Applications
Electronic States Analysis Acephenanthrylene's electronic states have been studied both experimentally and theoretically. A notable study by Plummer (1987) in "The Journal of Physical Chemistry" analyzed its absorption and emission spectrum. It identified a long-wavelength transition near 440 nm as a unique K-transition, not present in its precursor analog phenanthrene. This research highlighted the complex configuration interaction in acephenanthrylene's excited states and reported a weak fluorescence near 540 nm (Plummer, 1987).
Environmental Implications In an environmental context, acephenanthrylene has been identified in urban aerosols. Shi et al. (2008) in the "Chinese Science Bulletin" used online hydrogenation gas chromatography mass spectrometry (GCMS) to detect acephenanthrylene in various aerosol sources. They found high concentrations in particles from agricultural biomass and coal combustion but not in exhaust from gasoline and diesel engines. This suggests acephenanthrylene as a potential molecular marker for source pollution in urban aerosols (Shi et al., 2008).
properties
CAS RN |
201-06-9 |
|---|---|
Product Name |
Acephenanthrylene |
Molecular Formula |
C16H10 |
Molecular Weight |
202.25 g/mol |
IUPAC Name |
acephenanthrylene |
InChI |
InChI=1S/C16H10/c1-2-6-14-12(4-1)10-13-9-8-11-5-3-7-15(14)16(11)13/h1-10H |
InChI Key |
SQFPKRNUGBRTAR-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC=C4 |
Canonical SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC=C4 |
Other CAS RN |
201-06-9 |
synonyms |
acephenanthrylene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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